Cas no 1388033-03-1 (methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate)

• Product Name: methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate
• CAS No: 1388033-03-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD22560354
• CID: 4593113
• Update Time: 2025-06-08

methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate
• 7-Quinolinecarboxylic acid,1,4-dihydro-8-methyl-4-oxo-,methyl ester（WS205030）
• 7-Quinolinecarboxylic acid, 1,4-dihydro-8-methyl-4-oxo-, methyl ester
• methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate

• MDL： MFCD22560354
• Inchi： 1S/C12H11NO3/c1-7-8(12(15)16-2)3-4-9-10(14)5-6-13-11(7)9/h3-6H,1-2H3,(H,13,14)
• InChI Key： DONWGHJVALLIQI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2C)C(=O)C=C1

Additional information on methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate

Methyl 8-Methyl-4-Oxo-1,4-Dihydroquinoline-7-Carboxylate (CAS No. 1388033-03-1): An Overview of Its Structure, Synthesis, and Applications

Methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate (CAS No. 1388033-03-1) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of quinolines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science.

The molecular formula of methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate is C₁₅H₁₃NO₃, and its molecular weight is approximately 259.26 g/mol. The compound features a quinoline core with a methyl group at the 8-position and a carboxylate ester at the 7-position. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting target for research and development.

In terms of synthesis, methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate can be prepared through various routes. One common method involves the condensation of an appropriate aniline derivative with a β-keto ester, followed by cyclization to form the quinoline ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of transition-metal catalysts and microwave-assisted reactions. These improvements have not only enhanced the yield and purity of the final product but also reduced the overall environmental impact of the synthesis.

The biological activities of methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate have been extensively studied in recent years. Quinolines are known for their diverse pharmacological effects, including antimicrobial, antiviral, and anticancer activities. Research has shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, making it a promising candidate for the development of new antibiotics. Additionally, studies have demonstrated its ability to inhibit the replication of certain viruses, which could be valuable in the context of antiviral drug discovery.

In the realm of cancer research, methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of signaling pathways involved in cell proliferation and survival. These findings suggest that further investigation into its anticancer properties is warranted.

Beyond its biological applications, methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate has also been explored for its potential use in materials science. The unique electronic properties of quinolines make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that this compound can be used as a building block for designing novel materials with enhanced performance characteristics.

In conclusion, methyl 8-methyl-4-oxo-1,4-dihydroquinoline-7-carboxylate (CAS No. 1388033-03-1) is a versatile compound with a wide range of potential applications in various fields. Its unique structural features and biological activities make it an attractive target for further research and development. As new synthetic methods and biological assays continue to evolve, it is likely that this compound will play an increasingly important role in advancing our understanding of quinolines and their practical applications.